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Compound of Interest

Compound Name: 2-Methylheptane

Cat. No.: B165363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermochemical

data for 2-methylheptane. The information is presented in a structured format to facilitate easy

access and comparison, supplemented by detailed experimental protocols and a visualization

of the data determination workflow.

Core Thermochemical Data
The following tables summarize the key thermochemical properties of 2-methylheptane at

standard conditions (298.15 K and 1 bar).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b165363?utm_src=pdf-interest
https://www.benchchem.com/product/b165363?utm_src=pdf-body
https://www.benchchem.com/product/b165363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units

Molecular Formula C₈H₁₈ -

Molecular Weight 114.23 g/mol

Standard Molar Entropy

(S⦵₂₉₈)
356.39 J K⁻¹ mol⁻¹

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
-256.5 to -253.9 kJ mol⁻¹

Standard Enthalpy of

Combustion (ΔcH⦵₂₉₈)
-5466.7 to -5464.3 kJ mol⁻¹

Heat Capacity (Cₚ) 252.00 J K⁻¹ mol⁻¹

Table 1: Key Thermochemical Properties of 2-Methylheptane.[1]

Experimental Protocols
The determination of the thermochemical data presented above relies on precise calorimetric

measurements. The primary methodologies employed are low-temperature adiabatic

calorimetry for heat capacity and entropy, and combustion calorimetry for the enthalpy of

formation.

Low-Temperature Adiabatic Calorimetry (for Heat
Capacity and Entropy)
The experimental measurements for the low-temperature thermal properties of 2-
methylheptane were conducted using an adiabatic calorimeter.[2] This method is fundamental

for determining the heat capacity and, subsequently, the entropy of a substance.

Apparatus:

An adiabatic calorimeter, which is designed to minimize heat exchange with the

surroundings.

A platinum resistance thermometer for precise temperature measurements.
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A heater of known resistance to introduce energy into the sample.

A system for measuring the electrical energy supplied to the heater.

Methodology:

Sample Preparation: A high-purity sample of 2-methylheptane is required. The sample is

typically dried and degassed before being introduced into the calorimeter vessel. For 2-
methylheptane, a sample of 99.969 moles per cent purity has been used.[2]

Calorimeter Loading: A known mass of the 2-methylheptane sample is transferred into the

calorimeter. The calorimeter is then filled with a low-pressure helium atmosphere to facilitate

thermal equilibrium.

Cooling: The calorimeter is cooled to a low starting temperature, typically near the triple point

of nitrogen or hydrogen.

Heat Capacity Measurement:

The initial temperature of the sample is allowed to equilibrate and is precisely measured.

A known quantity of electrical energy is supplied to the heater within the calorimeter for a

specific duration.

The final equilibrium temperature of the sample is measured.

The heat capacity (Cₚ) is calculated using the following equation: Cₚ = Q / ΔT where Q is

the heat added and ΔT is the change in temperature.

This process is repeated in small temperature increments over the desired temperature

range (e.g., from 12 K to 360 K for 2-methylheptane).[2]

Entropy Calculation: The standard molar entropy (S⦵) at a given temperature is determined

by integrating the heat capacity data from 0 K to that temperature, accounting for any phase

transitions (e.g., melting). The third law of thermodynamics is the basis for this calculation,

assuming the entropy at 0 K for a perfect crystal is zero.
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Combustion Calorimetry (for Enthalpy of Formation)
The standard enthalpy of formation of 2-methylheptane is determined indirectly through the

measurement of its standard enthalpy of combustion using a bomb calorimeter.

Apparatus:

A high-pressure "bomb" vessel, typically made of stainless steel.

A surrounding water jacket (calorimeter) with a precise thermometer.

An ignition system to initiate the combustion.

A system for supplying a known pressure of pure oxygen.

Methodology:

Sample Preparation: A precisely weighed sample of liquid 2-methylheptane is placed in a

crucible inside the bomb.

Bomb Assembly: The bomb is sealed and pressurized with a large excess of pure oxygen

(typically around 30 atm).

Calorimeter Setup: The bomb is placed in the calorimeter, which is filled with a known mass

of water. The initial temperature of the water is recorded.

Combustion: The sample is ignited electrically. The combustion of the hydrocarbon releases

a significant amount of heat, which is transferred to the bomb and the surrounding water,

causing the temperature to rise.

Temperature Measurement: The final, maximum temperature of the water is carefully

recorded.

Calculation of Enthalpy of Combustion:

The heat released by the combustion (q_reaction) is calculated from the temperature

change of the calorimeter and its known heat capacity (determined through calibration,

often with a standard like benzoic acid).
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The standard enthalpy of combustion (ΔcH⦵) is then calculated on a molar basis.

Calculation of Enthalpy of Formation: The standard enthalpy of formation (ΔfH⦵) of 2-
methylheptane is then calculated using Hess's Law, from its standard enthalpy of

combustion and the known standard enthalpies of formation of the combustion products

(CO₂ and H₂O). The balanced chemical equation for the combustion of 2-methylheptane is:

C₈H₁₈(l) + 12.5 O₂(g) → 8 CO₂(g) + 9 H₂O(l)

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

key thermochemical properties of 2-methylheptane.
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Figure 1: Workflow for determining thermochemical properties of 2-methylheptane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b165363?utm_src=pdf-body
https://www.benchchem.com/product/b165363?utm_src=pdf-body
https://www.benchchem.com/product/b165363?utm_src=pdf-body
https://www.benchchem.com/product/b165363?utm_src=pdf-body
https://www.benchchem.com/product/b165363?utm_src=pdf-body-img
https://www.benchchem.com/product/b165363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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